Cas no 145256-72-0 (1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride)

• Product Name: 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride
• CAS No: 145256-72-0
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 4600632
• PubChem ID: 13708589
• Update Time: 2025-11-02

1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride

• Inchi： 1S/C12H19NO.ClH/c13-7-11(14)12-4-8-1-9(5-12)3-10(2-8)6-12;/h8-10H,1-7,13H2;1H
• InChI Key： PDRIOKSNWKFNTE-UHFFFAOYSA-N
• SMILES： C(C12CC3CC(CC(C3)C1)C2)(=O)CN.Cl

Additional information on 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride

Exploring the Unique Properties and Applications of 1-(Adamantan-1-yl)-2-aminoethan-1-one Hydrochloride (CAS No. 145256-72-0)

In the realm of specialty chemicals, 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride (CAS 145256-72-0) stands out as a structurally fascinating compound with significant potential across multiple industries. This adamantane derivative combines the remarkable stability of the diamondoid adamantane structure with the reactivity of an amino ketone functionality, creating a versatile building block for pharmaceutical research and material science applications.

The adamantane moiety in this compound contributes exceptional thermal stability and lipophilicity, while the 2-aminoethanone hydrochloride group provides valuable reactivity for further chemical modifications. This unique combination makes 1-(adamantan-1-yl)-2-aminoethan-1-one HCl particularly interesting for researchers developing novel drug candidates, especially in neurological and antiviral applications where adamantane derivatives have shown historical success.

Recent trends in pharmaceutical chemistry have seen growing interest in adamantane-based compounds, with researchers frequently searching for "adamantane derivatives with biological activity" or "modified adamantane structures for drug development." The 145256-72-0 compound fits perfectly into this research landscape, offering a promising scaffold that combines the beneficial properties of adamantane with additional functional groups that can enhance target binding and pharmacokinetic properties.

From a synthetic chemistry perspective, 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride serves as a valuable intermediate. Its primary amine group, protected as the hydrochloride salt, allows for selective reactions while maintaining the compound's stability. The ketone functionality provides another handle for chemical modification, making this compound a versatile starting material for creating diverse molecular architectures.

In material science applications, the rigid adamantane core of this compound has attracted attention for developing advanced polymers with enhanced thermal stability. Researchers investigating "high-performance polymers with adamantane structures" or "thermally stable materials from diamondoid compounds" may find CAS 145256-72-0 particularly relevant to their work. The compound's ability to introduce both rigidity and functionality into polymer backbones makes it valuable for creating materials with unique properties.

The pharmaceutical industry continues to explore adamantane-containing compounds for various therapeutic areas. With increasing searches for "new adamantane derivatives in drug discovery" and "adamantane-based neurological agents," 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride represents an important structural motif that could lead to novel medications. Its potential applications span from central nervous system disorders to antiviral therapies, building on the established pharmacological profile of adamantane derivatives.

Quality control and characterization of 145256-72-0 are crucial for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and identity of this compound. Researchers often search for "analytical methods for adamantane derivatives" or "characterization of amino ketone hydrochlorides," highlighting the importance of proper compound verification in scientific studies.

From a regulatory perspective, 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride is generally regarded as a research chemical with no significant restrictions for laboratory use. However, as with all chemical substances, proper handling procedures should be followed. The compound's Material Safety Data Sheet (MSDS) provides essential information about its handling, storage, and disposal requirements.

The commercial availability of CAS 145256-72-0 has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various quantities, from milligram-scale for initial evaluations to kilogram quantities for larger-scale applications. Pricing and availability can vary depending on purity specifications and order volume.

Future research directions for 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride may include exploration of its biological activity profile, development of novel synthetic methodologies using this intermediate, or incorporation into advanced materials. The compound's unique structural features continue to make it a subject of interest in multiple scientific disciplines.

In conclusion, 1-(adamantan-1-yl)-2-aminoethan-1-one hydrochloride (CAS 145256-72-0) represents a valuable addition to the toolbox of researchers working with adamantane derivatives. Its combination of structural stability and chemical functionality makes it particularly useful for pharmaceutical development and materials science applications. As research into adamantane-based compounds continues to expand, this specific derivative is likely to play an increasingly important role in scientific advancements.